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Compound of Interest

Compound Name: LX-1031

Cat. No.: B1675527 Get Quote

Application Notes and Protocols for LX-1031
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of LX-
1031, a potent and orally available inhibitor of tryptophan 5-hydroxylase (TPH), for laboratory

use. LX-1031 reduces the synthesis of serotonin (5-HT) peripherally, making it a valuable tool

for research in areas such as irritable bowel syndrome and other gastrointestinal disorders.[1]

[2][3]

Chemical Properties of LX-1031
A summary of the key chemical properties of LX-1031 is presented in the table below. This

information is critical for accurate preparation of stock solutions and for experimental design.

Property Value Reference

Molecular Weight 538.52 g/mol [1][4]

Formula C₂₈H₂₅F₃N₄O₄ [1][4]

CAS Number 945976-76-1 [1][4]

Appearance Solid, light yellow to yellow [1]

Purity >98% (typical)
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Solubility of LX-1031
The solubility of LX-1031 in various solvents is crucial for the preparation of stock solutions.

The following table summarizes its solubility for in vitro and in vivo applications. It is important

to use newly opened, anhydrous DMSO for optimal solubility, as hygroscopic DMSO can

significantly impact the results.[1]

Solvent Solubility Application Reference

DMSO
≥ 34 mg/mL (≥ 63.14

mM)
In Vitro [1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (≥ 4.64

mM)
In Vivo (oral) [1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (≥ 4.64

mM)
In Vivo (oral) [1]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (≥ 4.64

mM)
In Vivo (oral) [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM LX-1031 Stock
Solution for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of LX-1031 in DMSO,

suitable for cell-based assays and other in vitro experiments.

Materials:

LX-1031 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Accurately weigh out a specific mass of LX-1031 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.385

mg of LX-1031.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

LX-1031 powder. To prepare a 10 mM solution with 5.385 mg of LX-1031, add 1 mL of

DMSO.

Dissolution: Vortex the solution thoroughly until the LX-1031 is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) or sonication can be used to aid dissolution if

precipitation is observed.[1]

Aliquoting and Storage: Once dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which

can lead to degradation of the compound.

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Protocol 2: Preparation of an LX-1031 Formulation for
Oral Administration in Mice
This protocol details the preparation of a formulation of LX-1031 suitable for oral gavage in

mice, based on a common vehicle.

Materials:

LX-1031 powder

Dimethyl Sulfoxide (DMSO)
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PEG300

Tween-80

Saline (0.9% NaCl)

Sterile conical tubes

Vortex mixer

Procedure:

Prepare a Concentrated Stock in DMSO: First, prepare a concentrated stock solution of LX-
1031 in DMSO (e.g., 25 mg/mL).

Vehicle Preparation: In a sterile conical tube, add the solvents in the following order, mixing

thoroughly after each addition:

10% DMSO (containing the dissolved LX-1031)

40% PEG300

5% Tween-80

45% Saline

Example Calculation for a 1 mL final volume of 2.5 mg/mL LX-1031:

Add 100 µL of the 25 mg/mL LX-1031 stock solution in DMSO to a sterile tube.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL.

Final Mixing: Vortex the final solution until it is a clear and homogenous.
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Administration: The resulting solution will have a concentration of 2.5 mg/mL and is ready for

oral administration to mice.[1]

Visualizations
Signaling Pathway of LX-1031
The following diagram illustrates the mechanism of action of LX-1031. It inhibits tryptophan

hydroxylase (TPH), the rate-limiting enzyme in the synthesis of serotonin (5-HT) from

tryptophan. This inhibition leads to a reduction in peripheral serotonin levels.

Tryptophan

Tryptophan
Hydroxylase (TPH)

5-Hydroxytryptophan
(5-HTP)

Aromatic L-amino acid
decarboxylase (AADC) Serotonin (5-HT)
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Click to download full resolution via product page

Caption: Mechanism of action of LX-1031.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the general workflow for preparing a stock solution of LX-1031 for

laboratory use.
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Caption: Workflow for LX-1031 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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